Cas no 1194-21-4 (2-amino-6-chloropyrimidin-4-ol)
2-Amino-6-chloropyrimidin-4-ol is a heterocyclic compound featuring both amino and hydroxyl functional groups on a chlorinated pyrimidine backbone. This structure lends itself to versatile applications in pharmaceutical and agrochemical synthesis, particularly as a key intermediate in the preparation of active ingredients. The presence of reactive sites enables selective modifications, facilitating the development of targeted molecules. Its stability under standard conditions ensures consistent performance in synthetic processes. The compound’s purity and well-defined chemical properties make it suitable for research and industrial-scale applications, where precise control over reactivity is essential. Proper handling and storage are recommended to maintain its integrity.
1194-21-4 structure
Product Name:2-amino-6-chloropyrimidin-4-ol
CAS No:1194-21-4
MF:C4H4ClN3O
MW:145.547059059143
MDL:MFCD06661925
CID:41015
PubChem ID:87562593
Update Time:2025-05-19
2-amino-6-chloropyrimidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-6-chloropyrimidin-4(3H)-one
- 2-Amino-4-chloro-6-hydroxypyrimidine
- 2-Amino-6-chloro-4-pyrimidinol
- 2-Amino-6-chloropyrimidin-4(5H)-one
- 4(1H)-Pyrimidinone,2-amino-6-chloro-
- 2-Amino-4-chloro-6-pyrimidinol
- 2-amino-6-chloro-1H-pyrimidin-4-one
- 2-Amino-6-chloro-4-pyrimidinol
- 2-amino-6-chloropyrimidin-4-ol
- 4-Pyrimidinol, 2-amino-6-chloro-
- 4(1H)-Pyrimidinone, 2-amino-6-chloro-
- VBWACOJLJYUFKJ-UHFFFAOYSA-N
- 2-amino-6-chlorohydropyrimidin-4-one
- 6-Chloroisocytosine
- NSC35655
- PubChem22611
- WLN: T6N
- SB57436
- DTXSID10152443
- J-013506
- EINECS 214-785-4
- GS-5889
- BP-10498
- 2-Amino-6-chloro-4(3H)-pyrimidinone
- NSC 35655
- FT-0633455
- MFCD12028107
- AM20080635
- A1109
- 2-Amino-6-chloro-4(1h)-pyrimidinone
- NS00023857
- EN300-121116
- 2-Amino-6-chloro-4-pyrimidinol, AldrichCPR
- NSC-35655
- CS-W000832
- SCHEMBL536615
- AKOS024285423
- AKOS005135890
- AKOS000281178
- 2-Amino-6-chloro-4-pyrimidinone
- 2-amino-4-chloro-1H-pyrimidin-6-one
- 2-amino-6-chloropyrimidin-4-ol;2-Amino-6-chloropyrimidin-4(3H)-one
- AC-23740
- WLN: T6N CNJ BZ DQ FG
- MFCD00006093
- Q-102300
- 2-Amino-6-chloro-pyrimidin-4-ol
- 1194-21-4
- TD8036
- SY021695
- AI3-52454
- STK505645
- ALBB-008894
- pyrimidine, 2-amino-6-chloro-4-hydroxy-
- 1314977-90-6
- DB-031831
- 2-amino-6-chloro-3H-pyrimidin-4-one
-
- MDL： MFCD06661925
- Inchi： 1S/C4H4ClN3O/c5-2-1-3(9)8-4(6)7-2/h1H,(H3,6,7,8,9)
- InChI Key： VBWACOJLJYUFKJ-UHFFFAOYSA-N
- SMILES： ClC1=CC(NC(N)=N1)=O
Computed Properties
- Exact Mass: 145.00400
- Monoisotopic Mass: 145.0042895g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: -0.5
- Topological Polar Surface Area: 67.5
Experimental Properties
- Color/Form: Solid
- Density: 1.7910 (rough estimate)
- Melting Point: 252 ºC
- Boiling Point: 259.1°C at 760 mmHg
- Refractive Index: 1.4510 (estimate)
- PSA: 72.03000
- LogP: 0.99900
- Solubility: Not determined
2-amino-6-chloropyrimidin-4-ol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- WGK Germany：3
- Hazard Category Code： 36/37/38-22-20/21/22
- Safety Instruction： S26-S36
- RTECS：UW5995000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S24/25
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
2-amino-6-chloropyrimidin-4-ol Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-amino-6-chloropyrimidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A603195-250mg |
2-Amino-6-chloro-4-pyrimidinol |
1194-21-4 | 250mg |
$ 81.00 | 2023-09-08 | ||
| TRC | A603195-1g |
2-Amino-6-chloro-4-pyrimidinol |
1194-21-4 | 1g |
$ 121.00 | 2023-09-08 | ||
| TRC | A603195-5g |
2-Amino-6-chloro-4-pyrimidinol |
1194-21-4 | 5g |
$ 161.00 | 2023-09-08 | ||
| TRC | A603195-10g |
2-\u200bAmino-\u200b6-\u200bchloro-\u200b4-\u200bpyrimidinol |
1194-21-4 | 10g |
$ 253.00 | 2023-04-19 | ||
| AstaTech | 51958-5/G |
2-AMINO-4-CHLORO-6-HYDROXYPYRIMIDINE |
1194-21-4 | 97% | 5g |
$58 | 2023-09-17 | |
| AstaTech | 51958-25/G |
2-AMINO-4-CHLORO-6-HYDROXYPYRIMIDINE |
1194-21-4 | 97% | 25/G |
$297 | 2022-06-02 | |
| AstaTech | 51958-100/G |
2-AMINO-4-CHLORO-6-HYDROXYPYRIMIDINE |
1194-21-4 | 97% | 100/G |
$743 | 2022-06-02 | |
| Apollo Scientific | OR49059-5g |
2-Amino-6-chloro-pyrimidin-4-ol |
1194-21-4 | 0.97 | 5g |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR49059-25g |
2-Amino-6-chloro-pyrimidin-4-ol |
1194-21-4 | 0.97 | 25g |
£60.00 | 2025-02-20 | |
| Apollo Scientific | OR49059-100g |
2-Amino-6-chloro-pyrimidin-4-ol |
1194-21-4 | 0.97 | 100g |
£230.00 | 2025-02-20 |
2-amino-6-chloropyrimidin-4-ol Related Literature
-
1. Specific inhibitors in vitamin biosynthesis. Part 7. Syntheses of blocked 7,8-dihydropteridines viaα-amino ketonesSaiba S. Al-Hassan,Robert J. Cameron,Adrian W. C. Curran,William J. S. Lyall,Sydney H. Nicholson,David R. Robinson,Alexander Stuart,Colin J. Suckling,Irene Stirling,Hamish C. S. Wood J. Chem. Soc. Perkin Trans. 1 1985 1645
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2. Specific inhibitors in vitamin biosynthesis. Part 10. Synthesis of 7- and 8-substituted 7-deazaguaninesColin L. Gibson,Kyuji Ohta,Klaus Paulini,Colin J. Suckling J. Chem. Soc. Perkin Trans. 1 1998 3025
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3. Molecular recognition of modified nucleobases. Self-complementarity and base-pairing of betainic guanine model compoundsAndreas Schmidt,Nikoloz Kobakhidze,Markus Karl Kindermann J. Chem. Soc. Perkin Trans. 1 2002 982
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Neil Branda,Guido Kurz,Jean-Marie Lehn Chem. Commun. 1996 2443
1194-21-4 (2-amino-6-chloropyrimidin-4-ol) Related Products
- 4765-77-9(6-chloro-1,4-dihydropyrimidin-4-one)
- 145358-63-0(4(3H)-Pyrimidinone,2-amino-)
- 155831-92-8(4-Pyrimidinol,2,3-dihydro-2-imino-)
- 155831-93-9(4-Pyrimidinol,1,2-dihydro-2-imino-)
- 155831-94-0(4(1H)-Pyrimidinone,2,3-dihydro-2-imino-)
- 176773-01-6(4-Pyrimidinol,2,3-dihydro-2-imino-, (E)- (9CI))
- 107646-85-5(4(1H)-Pyrimidinone,2,3-dihydro-2-imino-, (E)- (9CI))
- 108-53-2(Isocytosine)
- 176773-00-5(4-Pyrimidinol,1,2-dihydro-2-imino-, (Z)- (9CI))
- 176773-02-7(4-Pyrimidinol,2,3-dihydro-2-imino-, (Z)- (9CI))
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